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Cat. No.: B177332
Get Quote
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An In-depth Whitepaper on a Key Intermediate in Pharmaceutical Research and Development

Ethyl 4-aminophenylacetate is a pivotal chemical intermediate in the landscape of
pharmaceutical research and drug development. Its bifunctional nature, possessing both a
primary aromatic amine and an ethyl ester, renders it a versatile building block for the synthesis
of a wide array of more complex molecules, including active pharmaceutical ingredients (APIS).
This technical guide provides an in-depth overview of its chemical properties, synthesis, and
applications, with a focus on practical data and experimental protocols for researchers,
scientists, and drug development professionals.

Physicochemical and Spectroscopic Data

A thorough understanding of the physical and chemical characteristics of a research
intermediate is fundamental to its effective application. The following tables summarize the key
guantitative data for Ethyl 4-aminophenylacetate.[1][2][3][4]

Table 1: Physicochemical Properties
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Property Value Reference
CAS Number 5438-70-0 [1112]
Molecular Formula C10H13NO2 [1][2]
Molecular Weight 179.22 g/mol [1]
Appearance White to pale cream or pale e
brown powder/crystal

Melting Point 46.5-52.5 °C [2]

Boiling Point 120-122 °C at 2 Torr [1]

Density 1.112 + 0.06 g/cm3 (Predicted) [1]
Solubility Soluble in Methanol [1][3]

pKa 4.55 £ 0.10 (Predicted) [11[3]

Table 2: Spectroscopic Data
Spectroscopy Data Reference

1H NMR (CDCls, 400 MHz)

o (ppm): 7.05 (d, 2H), 6.63 (d,
2H), 4.11 (q, 2H), 3.60 (br s,
2H), 3.47 (s, 2H), 1.23 (t, 3H)

[1]

Mass Spectrometry (GC-MS)

m/z: 179, 107, 106

[2]

Infrared (IR)

Available, typically shows
characteristic peaks for N-H,
C=0 (ester), and aromatic C-H

bonds.

[2](5]

Synthesis of Ethyl 4-Aminophenylacetate

The synthesis of Ethyl 4-aminophenylacetate can be achieved through various routes. A

common and effective method involves the reduction of the corresponding nitro compound.
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Experimental Protocol: Synthesis via Reduction of Ethyl
4-Nitrophenylacetate

This protocol details the synthesis of Ethyl 4-aminophenylacetate from Ethyl 4-
nitrophenylacetate via catalytic hydrogenation.[1]

Materials:
o Ethyl 4-nitrophenylacetate

Methanol

10% Palladium on charcoal (Pd/C)

Hydrogen gas (H2)

Argon or Nitrogen gas

Celite

Equipment:

e Round-bottom flask

Magnetic stirrer

Hydrogen balloon or hydrogenation apparatus

Filtration apparatus (e.g., Buchner funnel)

Rotary evaporator
Procedure:

e A solution of Ethyl 4-nitrophenylacetate (e.g., 3.4 g, 16.1 mmol) in methanol (100 mL) is
prepared in a round-bottom flask.
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e The solution is degassed with an inert gas (argon or nitrogen) for approximately 15 minutes
to remove dissolved oxygen.

e 10% Palladium on charcoal (e.g., 700 mg) is carefully added to the solution.

e The flask is evacuated and backfilled with hydrogen gas (a balloon is suitable for small-scale
reactions).

e The reaction mixture is stirred vigorously at room temperature under a hydrogen atmosphere
for 16 hours.

» Upon completion, the reaction mixture is filtered through a pad of Celite to remove the
palladium catalyst. The Celite pad is washed with methanol (2 x 20 mL) to ensure complete
recovery of the product.

o The filtrate is concentrated under reduced pressure using a rotary evaporator to yield Ethyl
4-aminophenylacetate as an oil.

Expected Yield: 96%][1]

Alternative Synthetic Routes

Other reported methods for the synthesis of Ethyl 4-aminophenylacetate include:
» Friedel-Crafts alkylation of aniline with ethyl chloroacetate.[6]

« Esterification of 4-aminophenylacetic acid with ethanol.[6]

o O-acylation of 2-(4-aminophenyl)acetyl chloride with ethanol.[6]

Role as a Key Intermediate in Pharmaceutical
Synthesis

Ethyl 4-aminophenylacetate is a valuable precursor in the synthesis of various active
pharmaceutical ingredients.[7] A notable example is its use in the preparation of Actarit, an
antiarthritic drug.[7]
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Workflow for the Synthesis of Actarit

The following diagram illustrates the synthetic pathway from Ethyl 4-aminophenylacetate to
Actarit, which is 4-acetylaminophenylacetic acid.

Synthesis of Actarit from Ethyl 4-Aminophenylacetate

Acylation

[Ethyl 4-aminophenylacetate) [Acetic Anhydride}

Pyridine

[Ethyl 4—acetylaminophenylacetate)

NaOH, H20, then H*

Hydrolysis

Actarit
(4-acetylaminophenylacetic acid)

Click to download full resolution via product page

Caption: Synthetic pathway to Actarit.

Experimental Protocol: Synthesis of Actarit from Ethyl 4-
Aminophenylacetate

This protocol outlines the two-step synthesis of Actarit.

Step 1: Acylation of Ethyl 4-aminophenylacetate
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Dissolve Ethyl 4-aminophenylacetate in a suitable solvent such as pyridine.

Cool the solution in an ice bath.

Slowly add acetic anhydride to the cooled solution with stirring.

Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

Pour the reaction mixture into water and extract the product, Ethyl 4-
acetylaminophenylacetate, with an organic solvent (e.g., ethyl acetate).

Wash the organic layer, dry it over anhydrous sodium sulfate, and concentrate under
reduced pressure.

Step 2: Hydrolysis of Ethyl 4-acetylaminophenylacetate

Dissolve the crude Ethyl 4-acetylaminophenylacetate in a mixture of ethanol and aqueous
sodium hydroxide solution.

Heat the mixture to reflux and monitor the reaction by TLC until the starting material is
consumed.

Cool the reaction mixture and acidify with a mineral acid (e.g., HCI) to precipitate the
product.

Collect the solid by filtration, wash with cold water, and dry to obtain Actarit.

Recrystallization from a suitable solvent (e.g., ethanol/water) can be performed for further
purification.

Experimental and Logical Workflows

The following diagrams illustrate common workflows involving Ethyl 4-aminophenylacetate in

a research setting.

General Synthesis and Purification Workflow
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This diagram outlines the typical steps from starting materials to a purified final product when

using Ethyl 4-aminophenylacetate as an intermediate.

General Research Workflow

Starting Materials

Reaction with
Ethyl 4-aminophenylacetate
Aqueous Workup
(Extraction, Washing)
Grying of Organic LayeD
Solvent Removal
(Rotary Evaporation)

Purification
(e.g., Column Chromatography, Recrystallization)

Characterization
(NMR, MS, IR)
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Caption: General experimental workflow.

Safety and Handling

Ethyl 4-aminophenylacetate should be handled with appropriate safety precautions in a
laboratory setting.

e General Handling: Use in a well-ventilated area. Avoid breathing dust, vapor, mist, or gas.
Avoid contact with skin and eyes.[8]

o Personal Protective Equipment (PPE): Wear chemical safety goggles, protective gloves, and
a lab coat.[8]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Store away
from strong oxidizing agents and acids.[8]

» Fire Fighting: Use extinguishing media appropriate for the surrounding fire. Hazardous
combustion products include carbon monoxide, carbon dioxide, and nitrogen oxides.[8]

o First Aid:

o

Eye Contact: Immediately flush with plenty of water for at least 15 minutes.[8]

o

Skin Contact: Wash off immediately with plenty of water.[8]

[¢]

Inhalation: Move to fresh air.[8]

o

Ingestion: Do not induce vomiting. Call a physician or poison control center immediately.

For complete safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

Ethyl 4-aminophenylacetate is a cornerstone intermediate for the synthesis of a variety of
target molecules in pharmaceutical and chemical research. Its well-defined properties and
reactivity make it a reliable and versatile tool for medicinal chemists and process developers.
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This guide has provided a comprehensive overview of its key characteristics, synthetic
methodologies, and applications, serving as a valuable resource for the scientific community.
The provided protocols and workflows are intended to facilitate its effective use in the
laboratory, ultimately contributing to the advancement of drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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